3-(benzo[d][1,3]dioxol-5-ylmethyl)-2-(((3-(3-bromophenyl)-1,2,4-oxadiazol-5-yl)methyl)thio)quinazolin-4(3H)-one

• IUPAC Name: 3-(1,3-benzodioxol-5-ylmethyl)-2-[[3-(3-bromophenyl)-1,2,4-oxadiazol-5-yl]methylsulfanyl]quinazolin-4-one
• InChI: InChI=1S/C25H17BrN4O4S/c26-17-5-3-4-16(11-17)23-28-22(34-29-23)13-35-25-27-19-7-2-1-6-18(19)24(31)30(25)12-15-8-9-20-21(10-15)33-14-32-20/h1-11H,12-14H2
• InChI Key: QZDCKCLBIIPTIK-UHFFFAOYSA-N
• Canonical SMILES: C1OC2=C(O1)C=C(C=C2)CN3C(=O)C4=CC=CC=C4N=C3SCC5=NC(=NO5)C6=CC(=CC=C6)Br
• Molecular Formula: C25H17BrN4O4S
• Molecular Weight: 549.4 g/mol

Description

3-(benzo[d][1,3]dioxol-5-ylmethyl)-2-(((3-(3-bromophenyl)-1,2,4-oxadiazol-5-yl)methyl)thio)quinazolin-4(3H)-one is a useful research compound. Its molecular formula is C25H17BrN4O4S and its molecular weight is 549.4. The purity is usually 95%.
BenchChem offers high-quality 3-(benzo[d][1,3]dioxol-5-ylmethyl)-2-(((3-(3-bromophenyl)-1,2,4-oxadiazol-5-yl)methyl)thio)quinazolin-4(3H)-one suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 3-(benzo[d][1,3]dioxol-5-ylmethyl)-2-(((3-(3-bromophenyl)-1,2,4-oxadiazol-5-yl)methyl)thio)quinazolin-4(3H)-one including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Antimicrobial Activity

Quinazolinone derivatives have been explored for their potent antimicrobial activities. For instance, a study reported novel 6,8-dibromo-4(3H)quinazolinone derivatives exhibiting significant in vitro antimicrobial activity against various Gram-positive and Gram-negative bacteria, as well as fungi (Mohamed et al., 2010). Such research indicates the potential of quinazolinone compounds in the development of new antimicrobial agents.

Anticancer Activity

Quinazolinone derivatives have been synthesized and evaluated for their anticancer potential. A study synthesized new 1,3,4-oxadiazole derivatives linked with quinazolin-4-one moiety and evaluated them for analgesic and anti-inflammatory activities, suggesting their potential in cancer-related research (Dewangan et al., 2016). Another study focused on novel 3-sulphonamido-quinazolin-4(3H)-One derivatives, which were evaluated for antiviral activities against various viruses, indicating the broad-spectrum potential of quinazolinone derivatives in antiviral research (Selvam et al., 2007).

Antiviral and Antifungal Activities

Research on quinazolinone derivatives has also included their use in antiviral and antifungal applications. For example, novel series of benzo[d]thiazolyl substituted-2-quinolone hybrids have been synthesized and shown to exhibit significant anticancer and antimicrobial activities, providing a basis for the development of new therapeutic agents (Bolakatti et al., 2020).